
Diisohexyl Phthalate: A Substance of Very High
Concern Unsuitable for Polymer Plasticization

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diisohexyl phthalate

Cat. No.: B3429066 Get Quote

Application Note & Protocol Overview

Executive Summary
Diisohexyl phthalate (DIHP) is a phthalate ester that has been identified as a Substance of

Very High Concern (SVHC) by European and UK regulatory bodies due to its reproductive

toxicity.[1][2][3][4][5] Contrary to the general application of many phthalates as plasticizers in

polymers, DIHP is not utilized in the production of polyvinyl chloride (PVC) due to its high

volatility. Its primary, albeit now highly restricted, uses have been in inks, paints, and sealants.

This document serves to inform researchers, scientists, and drug development professionals

about the regulatory status, toxicological profile, and the noted unsuitability of DIHP as a

polymer plasticizer. While direct application protocols for DIHP in polymers are not available

due to its non-use, this document provides generalized protocols for evaluating plasticizer

performance, using other common phthalates as illustrative examples.

Regulatory Status and Safety Profile
DIHP is subject to stringent regulations due to its classification as a reproductive toxicant.

Regulatory Status:

EU REACH: DIHP was added to the candidate list of Substances of Very High Concern

(SVHC) for authorization on January 16, 2020, owing to its reproductive toxicity (Article 57c).

Suppliers of articles containing DIHP at a concentration above 0.1% (w/w) have
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communication obligations. Notably, DIHP has not been produced in Europe since 2010, and

significant importation is unlikely.

UK REACH: Following Brexit, DIHP was included in the UK candidate list on January 1,

2021. The UK's Health and Safety Executive (HSE) has recommended its inclusion in the UK

REACH Authorization List (Annex 14) to prevent its use as a substitute for other regulated

phthalates.

Toxicological Profile:

Classification: DIHP is classified under the GB Mandatory Classification and Labelling (MCL)

list as toxic for reproduction, category 1B, with the hazard statement H360F ("May damage

fertility").

Mechanism of Action: Like other hazardous phthalates such as DEHP, DBP, and BBP, DIHP

is an endocrine disruptor. Phthalate esters are known to decrease fetal testis testosterone

production and interfere with the expression of steroidogenic genes. In vitro studies have

suggested that DIHP exhibits androgen receptor-antagonistic activities.

Health Effects: The primary concern with DIHP is its potential to cause adverse reproductive

and developmental effects. While no specific data on acute toxicity for DIHP is available, it is

expected to have low acute oral and dermal toxicity, similar to other phthalates. It is not

expected to be a skin or eye irritant.

Application in Polymers: Unsuitability and Lack of
Use
Authoritative sources state that Diisohexyl phthalate is not used for the production of PVC

because it is too volatile. Plasticizers are added to polymers to increase flexibility, durability,

and workability by reducing the intermolecular forces between polymer chains. High volatility is

an undesirable characteristic for a plasticizer as it leads to its migration out of the polymer

matrix over time, resulting in the material becoming brittle and losing its desired properties. This

also increases the potential for human and environmental exposure.

Due to its non-use as a polymer plasticizer, there is no specific performance data available for

DIHP in this context.
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Illustrative Experimental Protocols for Plasticizer
Evaluation
For researchers interested in the general evaluation of plasticizers in polymers, the following

protocols, often applied to substances like Di(2-ethylhexyl) phthalate (DEHP), can be adapted.

It must be emphasized that these are generalized methods and do not imply the suitability of

DIHP for such applications.

Protocol: Determination of Plasticizer Migration
This protocol outlines a method to quantify the migration of a plasticizer from a PVC product

into a liquid medium.

Objective: To measure the amount of plasticizer that leaches from a polymer sample over time

when exposed to a specific liquid.

Materials:

Plasticized PVC sample of known dimensions and plasticizer concentration.

Extraction solvent (e.g., hexane, ethanol, or food simulant).

Glass vials with screw caps.

Incubator or water bath.

High-Performance Liquid Chromatography (HPLC) system with a UV detector.

Plasticizer standard for calibration.

Methodology:

Sample Preparation: Cut PVC samples into standardized dimensions (e.g., 2x2 cm).

Extraction: Place each PVC sample into a glass vial and add a known volume of the

extraction solvent, ensuring the sample is fully submerged.
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Incubation: Seal the vials and incubate at a controlled temperature (e.g., 40°C) for a

specified duration (e.g., 24, 48, 72 hours).

Sample Analysis:

After incubation, remove an aliquot of the solvent from the vial.

Analyze the aliquot using HPLC to determine the concentration of the leached plasticizer.

Prepare a calibration curve using known concentrations of the plasticizer standard to

quantify the results.

Data Reporting: Express the migration results as the amount of plasticizer migrated per unit

surface area of the polymer (e.g., µg/cm²).

Protocol: Evaluation of Mechanical Properties
This protocol describes the testing of mechanical properties of a plasticized polymer.

Objective: To determine the effect of a plasticizer on the flexibility and strength of a polymer.

Materials:

Polymer sheets prepared with varying concentrations of the plasticizer.

Universal Testing Machine (UTM) with grips suitable for thin films.

Specimen cutting die (e.g., dumbbell shape).

Methodology:

Sample Preparation: Prepare polymer formulations with different weight percentages of the

plasticizer (e.g., 20%, 30%, 40%). Process the formulations into thin sheets of uniform

thickness.

Specimen Cutting: Cut test specimens from the sheets using the standardized die.

Tensile Testing:
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Mount a specimen in the grips of the UTM.

Apply a tensile load at a constant rate of extension until the specimen fails.

Record the load and elongation throughout the test.

Data Analysis: From the stress-strain curve generated, determine the following properties:

Tensile Strength: The maximum stress the material can withstand.

Elongation at Break: The percentage increase in length at the point of failure.

Young's Modulus: A measure of the material's stiffness.

Illustrative Data Presentation
The following tables provide a template for presenting data from plasticizer evaluation studies.

The data shown are hypothetical and for illustrative purposes only.

Table 1: Comparative Migration of Plasticizers from PVC into Ethanol (72h at 40°C)

Plasticizer (40 wt%) Migration (µg/cm²)

Di(2-ethylhexyl) phthalate (DEHP) 15.2

Diisononyl phthalate (DINP) 10.8

Dioctyl terephthalate (DOTP) 5.1

Table 2: Mechanical Properties of PVC with Varying Plasticizer Content
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Plasticizer
Concentration
(wt%)

Tensile
Strength (MPa)

Elongation at
Break (%)

Young's
Modulus (MPa)

Plasticizer A 20 25.5 250 1200

30 22.1 350 850

40 18.9 450 500

Plasticizer B 20 26.0 230 1350

30 23.5 320 950

40 20.1 410 600

Visualizations
The following diagrams illustrate a typical workflow for plasticizer evaluation and a simplified

representation of a signaling pathway affected by toxic phthalates.
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Caption: Workflow for evaluating a novel plasticizer in PVC.
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Caption: Simplified pathway of phthalate-induced reproductive toxicity.

Conclusion
Diisohexyl phthalate is not a viable plasticizer for polymer applications, particularly in PVC,

due to its high volatility and significant health concerns. Its classification as a substance of very
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high concern and a reproductive toxicant has led to stringent regulatory controls in Europe and

the UK. Researchers and professionals in the field should be aware of these restrictions and

the unsuitability of DIHP for plasticization. For the development and evaluation of new, safer

plasticizers, the generalized protocols and methodologies provided can serve as a foundational

guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b3429066?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

